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Compound of Interest

Compound Name:
4,5-dichloro-6-ethoxypyridazin-

3(2h)-one

CAS No.: 117613-99-7

Cat. No.: B038216

Get Quote

Executive Summary
The pyridazin-3(2H)-one scaffold is a "privileged structure" in medicinal chemistry, serving as

the pharmacophore for diverse therapeutic agents, including PDE inhibitors (e.g., Zardaverine),

COX-2 inhibitors, and antihypertensives.[1] Its unique electronic architecture—characterized by

a hydrazine moiety within a six-membered lactam ring—offers distinct vectors for

diversification.

This guide moves beyond basic synthesis to detail late-stage functionalization strategies. We

focus on three critical methodologies: controlled N-alkylation, regioselective nucleophilic

aromatic substitution (

), and transition-metal-catalyzed cross-couplings.

Section 1: The Chemical Landscape
To successfully functionalize the pyridazinone core, one must understand its electronic bias.

The molecule possesses an ambident nucleophilic center (the amide/lactam region) and
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electrophilic carbon centers (the vinylogous amide region).

Reactivity Map
The following diagram outlines the primary sites for chemical intervention.
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Figure 1: Reactivity profile of the pyridazinone scaffold highlighting orthogonal functionalization

sites.

Section 2: N-Site Functionalization (N-Alkylation)
The most common entry point for diversification is the N-2 nitrogen. However, the tautomeric

equilibrium allows for O-alkylation (forming the lactim ether), which is often an unwanted

byproduct.

Mechanistic Insight
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The ratio of N- vs. O-alkylation is governed by the Hard and Soft Acids and Bases (HSAB)

theory and solvent effects.

N-Alkylation (Thermodynamic Control): Favored by soft electrophiles (alkyl iodides/bromides)

and polar aprotic solvents (DMF, DMSO) that solvate the cation, leaving the "softer" N-anion

available.

O-Alkylation (Kinetic Control): Favored by hard electrophiles (sulfates, sulfonates) and silver

salts (Ag+ coordinates to Nitrogen, forcing Oxygen attack).

Protocol 1: Controlled N-Alkylation
Objective: Selective alkylation at N-2 with >90% regioselectivity.

Materials:

Substrate: 6-substituted-pyridazin-3(2H)-one (1.0 equiv)

Electrophile: Alkyl halide (1.2 equiv)

Base: Cesium Carbonate (

) (2.0 equiv)

Solvent: Anhydrous DMF (0.2 M concentration)

Workflow:

Activation: Charge a flame-dried round-bottom flask with the pyridazinone substrate and

in anhydrous DMF. Stir at Room Temperature (RT) for 30 minutes.

Why? This deprotonates the N-H (pKa ~10.5), generating the pyridazinone anion.

is a large cation ("soft"), promoting N-attack over O-attack better than

or

.
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Addition: Add the alkyl halide dropwise.

Reaction: Stir at 60°C for 4–12 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

Checkpoint: N-alkylated products are typically more polar than O-alkylated byproducts on

Silica.

Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), then brine. Dry over

.

Purification: Flash column chromatography.

Troubleshooting Table:

Observation Root Cause Corrective Action

High O-Alkylation

Electrophile is too "hard"
(e.g., tosylate) or solvent is
non-polar.

Switch leaving group to
Iodide. Use DMF or
CH3CN.

| No Reaction | Base is too weak or steric hindrance. | Switch base to NaH (0°C addition); heat

to 80°C. |

Section 3: Regioselective Nucleophilic Substitution
( )
Halogenated pyridazinones (specifically 4,5-dichloro derivatives) are versatile precursors. The

"vinylogous amide" character makes C-4 and C-5 electrophilic, but they are not equivalent.

Mechanistic Insight
In 4,5-dichloropyridazin-3(2H)-one:

C-4 Position: This carbon is beta to the carbonyl. It is generally more electrophilic due to

resonance withdrawal from the carbonyl oxygen.

C-5 Position: Reactivity here is secondary but can be activated by substituents at C-6.
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Protocol 2: Regioselective C-4 Substitution
Objective: Install a nucleophile (phenol/amine) selectively at C-4.

Materials:

Substrate: 4,5-dichloro-2-methylpyridazin-3(2H)-one[2]

Nucleophile: Phenol or Aniline derivative (1.1 equiv)

Base: Potassium Carbonate (

)[3]

Solvent: Acetonitrile (

)

Workflow:

Setup: Dissolve substrate in

. Add

(2.0 equiv).

Addition: Add nucleophile.

Reaction: Reflux (80°C) for 6–12 hours.

Note: Using stronger bases like NaH in THF at 0°C can also drive C-4 selectivity

kinetically, but

under reflux is thermodynamically robust for phenols.

Validation: 1H NMR is critical.

C-4 Substitution Product: The remaining proton at C-5 will appear as a singlet (if C-6 is

blocked) or distinct doublet.
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C-5 Substitution Product: Distinct shift differences.

Literature Benchmark: For 4-substituted products, the C-5 chlorine is retained.

Section 4: Palladium-Catalyzed Cross-Coupling
(Suzuki-Miyaura)
For forming C-C bonds, Palladium catalysis is superior to

, particularly for introducing aryl or heteroaryl groups.

Workflow Diagram
The catalytic cycle for pyridazinones follows the standard oxidative addition/reductive

elimination pathway, but requires specific ligand choices due to the nitrogen-rich heterocycle

potentially poisoning the catalyst.

Start: Halogenated Pyridazinone
(R-X)

Oxidative Addition
Pd(0) inserts into C-X bond

Pd(PPh3)4

Transmetallation
Boronic Acid (R'-B(OH)2) + Base

Activation

Reductive Elimination
Formation of C-C Bond

Regenerate Pd(0)

Final Product
Functionalized Pyridazinone
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Figure 2: Suzuki-Miyaura catalytic cycle adapted for pyridazinone substrates.

Protocol 3: Suzuki Coupling on Chloropyridazinones
Objective: Arylation at C-4 or C-5 using Boronic Acids.

Materials:

Substrate: 4-chloro-2-methylpyridazin-3(2H)-one

Coupling Partner: Aryl boronic acid (1.5 equiv)

Catalyst:

(5 mol%) or

(for sterically hindered cases)

Base: 2M Aqueous ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline

ng-star-inserted">

Solvent: DME (Dimethoxyethane) / Ethanol (4:1 ratio)

Step-by-Step:

Degassing (Critical): Solvents must be sparged with Argon for 15 minutes. Oxygen kills the

Pd(0) species.

Assembly: In a sealed tube, combine substrate, boronic acid, and solvent. Add the aqueous

base.

Catalyst Addition: Add Pd catalyst last under a positive stream of Argon. Seal immediately.

Heating: Heat to 90°C for 12–18 hours.

Visual Check: Reaction mixture often turns black (Pd precipitation) if the reaction stalls or

catalyst decomposes.
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Workup: Filter through a Celite pad (to remove Pd black). Dilute with EtOAc/Water.

Purification: Silica gel chromatography.

Data Summary: Catalyst Efficiency

Catalyst Ligand Type Yield (Typical) Application

|

| Phosphine (Monodentate) | 60–80% | Standard aryl couplings | |

| Ferrocenyl (Bidentate) | 75–90% | Sterically crowded substrates | |

+ XPhos | Buchwald Ligand | >90% | Chlorides with low reactivity |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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